Cas no 5273-36-9 (4,5-bis[(2-fluorobenzyl)sulfanyl]-2-phenylpyridazin-3(2H)-one)

4,5-bis[(2-fluorobenzyl)sulfanyl]-2-phenylpyridazin-3(2H)-one structure
5273-36-9 structure
Product Name:4,5-bis[(2-fluorobenzyl)sulfanyl]-2-phenylpyridazin-3(2H)-one
CAS No:5273-36-9
MF:C24H18F2N2OS2
MW:452.539330005646
CID:1584284
PubChem ID:415034
Update Time:2025-04-21

4,5-bis[(2-fluorobenzyl)sulfanyl]-2-phenylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 4,5-bis[(2-fluorobenzyl)sulfanyl]-2-phenylpyridazin-3(2H)-one
    • 4,5-Bis((2-fluorobenzyl)thio)-2-phenyl-3(2H)-pyridazinone
    • 4,5-bis[(2-fluorophenyl)methylsulfanyl]-2-phenylpyridazin-3-one
    • NSC-66137
    • 3(2H)-Pyridazinone, 4,5-bis[[(2-fluorophenyl)methyl]thio]-2-phenyl-
    • 5273-36-9
    • DTXSID10200711
    • 4,5-Bis[[(2-fluorophenyl)methyl]thio]-2-phenyl-3(2H)-pyridazinone
    • 299K57HER2
    • NSC 66137
    • 4,5-bis[(2-fluorophenyl)methylsulfanyl]-2-phenyl-pyridazin-3-one
    • NSC66137
    • Inchi: 1S/C24H18F2N2OS2/c25-20-12-6-4-8-17(20)15-30-22-14-27-28(19-10-2-1-3-11-19)24(29)23(22)31-16-18-9-5-7-13-21(18)26/h1-14H,15-16H2
    • InChI Key: LJMYLSJLKNGUFT-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1F)C1C(N(C2C=CC=CC=2)N=CC=1SCC1C=CC=CC=1F)=O

Computed Properties

  • Exact Mass: 452.08304
  • Monoisotopic Mass: 452.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 83.3Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 555.7°C at 760 mmHg
  • Flash Point: 289.9°C
  • Refractive Index: 1.635
  • PSA: 32.67
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